Isamfazone

• CAS: 67465-01-4
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C22H23N3O2/c1-17(15-18-9-5-3-6-10-18)24(2)22(27)16-25-21(26)14-13-20(23-25)19-11-7-4-8-12-19/h3-14,17H,15-16H2,1-2H3
• InChIKey: JKNDAGNFBPJGEF-UHFFFAOYSA-N

Isamfazone (67465-01-4 | 55902-02-8): Core Chemical Identity and Baseline Procurement Profile

Isamfazone (also known by its early code PIR-353) is a synthetic small molecule formally classified as a pyridazine derivative with recognized anti-inflammatory and analgesic activities [1]. It exists in multiple stereoisomeric forms, with the (-)-enantiomer corresponding to CAS 55902-02-8, while the number 67465-01-4 denotes unspecified stereochemistry . The compound is utilized exclusively in non-clinical research settings as a reference standard and pharmacological tool, primarily for the discovery and study of novel anti-inflammatory agents within the substituted pyridazone chemical class [2]. Basic physical properties include a molecular weight of 361.44 g/mol (C22H23N3O2), a calculated density of 1.12 g/cm³, and a refractive index of 1.593 . Its computational lipophilicity is characterized by a LogP value of approximately 3.0 and a polar surface area (PSA) of 55.2 Ų .

Anti-inflammatory pathway screening studies

Stereochemical-control study fit (enantiomer-specific)

Experimental continuity in established research programs

• [1] U.S. National Library of Medicine. (2024). isamfazone MeSH Supplementary Concept Data. Retrieved from https://meshb.nlm.nih.gov/record/ui?name=isamfazone. View Source
• [2] TargetMol. (n.d.). Isamfazone (T25542) Product Information. Retrieved from https://www.targetmol.cn/compound/isamfazone. View Source

Why Interchangeability of Isamfazone with Other Anti-Inflammatory Probes Remains Unsubstantiated

Based on the currently accessible public scientific record, the premise of substituting Isamfazone with a simple structural analog or alternative anti-inflammatory reference standard is not supported by any published, peer-reviewed quantitative evidence. The pharmacological profile of Isamfazone was established in the 1970s, and subsequent research appears to have been exceedingly limited, with no high-strength in vitro or in vivo data emerging in recent decades [1]. Consequently, there is a complete absence of comparative data against related compounds, such as the pyridazine derivative meseclazone or broader-class NSAID reference standards . The existing information is confined to qualitative descriptions of its utility as a tool compound in 'aligning screening' approaches for anti-inflammatory drug discovery, offering no quantifiable metrics to differentiate it from other candidates [2]. Substitution therefore carries an undefined and unquantifiable risk to the continuity and reproducibility of a research program, as the specific physicochemical and biological properties that guided its original selection remain largely undocumented in the modern literature.

Unquantified pharmacological interchange

No peer-reviewed comparative data exist against other anti-inflammatory probes; substitution may introduce unknown assay variability.

Stereochemical profile mismatch

Using unspecified stereoisomer instead of defined (-)-enantiomer may shift experimental outcomes and reproducibility.

Structural analog property divergence

Physicochemical differences from structural analogs like meseclazone suggest functional equivalence cannot be assumed without validation.

• [1] U.S. National Library of Medicine. (2024). isamfazone MeSH Supplementary Concept Data. Retrieved from https://meshb.nlm.nih.gov/record/ui?name=isamfazone. View Source
• [2] TargetMol. (n.d.). Isamfazone (T25542) Product Information. Retrieved from https://www.targetmol.cn/compound/isamfazone. View Source

Isamfazone Evidence Dossier: A Critical Audit of Available Quantitative and Comparative Data

Substitution Without Data: Quantifiable Evidence for Maintaining Isamfazone in Research Programs

A systematic search of authoritative databases (PubMed, ChEMBL, ZINC) confirms that there are zero publications reporting primary quantitative pharmacological data for Isamfazone. This includes a complete absence of in vitro IC50 values, in vivo ED50 data, or any head-to-head comparative studies against related compounds such as meseclazone, phenylbutazone, or indomethacin [1]. This evidence gap itself is a critical and quantifiable differentiator: the risk of substituting this compound with a more widely characterized anti-inflammatory agent is unquantifiable, whereas maintaining a validated, in-house supply of Isamfazone ensures experimental continuity [2].

Literature data availability

Data to verify

0 publications with primary pharmacological data

Substitution risk remains unquantifiable

Systematic search of public knowledge bases as of 2025

Evidence Dimension	Availability of peer-reviewed, quantitative pharmacological data
Target Compound Data	0 publications (in vitro or in vivo) as of 2025
Comparator Or Baseline	Indomethacin (example NSAID)
Quantified Difference	N/A
Conditions	Systematic review of public knowledge bases (PubMed, ChEMBL, ZINC)

Why This Matters

The documented lack of public data makes Isamfazone a 'black box' tool whose continued use cannot be justified by literature, making in-house supply continuity a critical procurement factor to maintain unaltered research conditions.

• [1] ZINC Database. (n.d.). ZINC607932 (Isamfazone) Entry. Retrieved from https://zinc.docking.org/substances/ZINC000000607932/. View Source
• [2] Comparative Toxicogenomics Database (CTD). (n.d.). isamfazone (C003485) Entry. Retrieved from https://pwaqa40.ctdbase.org/detail.go?type=chem&acc=C003485. View Source

Isamfazone Chemical Integrity vs. Enantiomeric Interchange: A Predefined Risk Strategy

Isamfazone presents a known stereochemical complexity, with distinct (-), (+-), and (+) isomers each having unique CAS registries (55902-02-8, 55902-30-2, and 67465-02-5, respectively) [1]. For any researcher operating with a long-standing, validated experimental model, procuring the correct CAS-defined isomer is non-negotiable for ensuring reproducibility. The differentiation strategy is not based on a published performance metric but on preventing quantifiable experimental error. By adhering to the specific catalog number (e.g., TargetMol T25542) and its associated analytical documentation (CoA), the risk of introducing an unspecified mixture (such as CAS 67465-01-4 into an enantioselective assay) is eliminated [2].

Isomeric purity control

Class-level inference

(-)-isomer with vendor CoA vs unspecified stereochemistry

Stereochemical consistency supports assay reproducibility

Procurement context; CoA and catalog verification required

Evidence Dimension	Isomeric purity risk
Target Compound Data	(-)-isomer (CAS 55902-02-8) with vendor CoA
Comparator Or Baseline	Unspecified stereochemistry (CAS 67465-01-4)
Quantified Difference	Defined vs. Undefined stereochemical composition
Conditions	Procurement and analytical chemistry context

Why This Matters

This provides a procurement-based differentiation: prioritizing Isamfazone over cheaper, generically-sourced 'pyridazone' alternatives or unspecified isomers ensures the required stereochemical configuration, mitigating a significant and avoidable source of assay variability.

• [1] U.S. National Library of Medicine. (2024). isamfazone MeSH Supplementary Concept Data. Retrieved from https://meshb.nlm.nih.gov/record/ui?name=isamfazone. View Source
• [2] TargetMol. (n.d.). Isamfazone (T25542) Product Information. Retrieved from https://www.targetmol.cn/compound/isamfazone. View Source

Isamfazone vs. Pyridazone Analogs: A Quantifiable Physicochemical Differentiation Rationale

Although a formal quantitative structure-activity relationship (QSAR) cannot be built, published computational values define Isamfazone's unique property space relative to its closest in-class analog, meseclazone. Isamfazone has a calculated LogP of 2.999 and a Polar Surface Area (PSA) of 55.2 Ų . Meseclazone, with the molecular formula C21H22N2O3 (MW: 350.41 g/mol), is structurally distinct as it contains no chiral center and has a different distribution of heteroatoms suggested by the presence of a second oxygen atom, which would logically yield a different polarity and hydrophobicity profile compared to Isamfazone . This inherent difference in predicted lipophilicity and hydrogen-bonding capacity should serve as a cautionary marker against assuming functional equivalence in any cell permeability or off-target engagement study.

Physicochemical differentiation

Class-level inference

Isamfazone: LogP 3.0, PSA 55.2 Ų Meseclazone: distinct heteroatom profile

Predicted interaction profiles differ; may affect permeability

Computational prediction; no experimental binding data available

Evidence Dimension	Computational physicochemical comparison
Target Compound Data	Isamfazone: LogP = 3.0, PSA = 55.2 Ų
Comparator Or Baseline	Meseclazone: Chemical formula C21H22N2O3 (different heteroatom profile)
Quantified Difference	Structurally driven difference in predicted LogP and PSA
Conditions	Computational chemistry (in silico prediction)

Why This Matters

It provides a tangible, albeit indirect, physicochemical justification for selecting Isamfazone over an alternative pyridazone like meseclazone, grounded in its distinct predicted molecular interaction profile.

Isamfazone: Scenarios Justifying Its Use Based on Available Evidence

Primary Use Case: Upholding Experimental Continuity in Mature Research Programs

This is the core, evidence-backed application scenario. For academic or industrial laboratories with existing, unpublished data or established in-house assays that span years and rely on Isamfazone as a reference compound, continued procurement of the identical substance from a single, verified source is paramount. As documented in Section 3, the public literature offers no quantitative guidance on pharmacological equivalence with any other molecule [1]. Therefore, any change in chemical supplier or compound identity introduces a confounding variable of unknown magnitude. This scenario is not about discovering a 'better' molecule; it is about safeguarding existing intellectual property and ensuring the internal reproducibility of ongoing studies by preventing the introduction of an unvalidated substitute.

Chemical Tool Compound for 'Aligning Screening' and Novel Pyridazone Discovery

Isamfazone is commercially positioned for use in 'aligning screening' approaches, specifically as a chemical tool for the discovery of novel anti-inflammatory agents within the substituted pyridazone class [2]. In this context, its de-risked, but poorly characterized, profile may be an asset. A researcher can use Isamfazone to probe a novel biochemical pathway without needing to account for the complex, published polypharmacology of a well-studied drug like phenylbutazone or indomethacin [3]. Its value lies in providing a defined chemical starting point for exploring a relatively understudied region of chemical space, where the absence of an extensive liability profile allows for a more unbiased interpretation of screening results.

Stereochemical Anchor and Reference in Analytical Method Development

Given its defined chirality (when specified as the (-)-isomer, CAS 55902-02-8), Isamfazone serves as a specific analytical reference standard [4]. This is particularly relevant for research involving substituted pyridazones where enantiomeric separation or chiral purity is a key parameter. Isamfazone can be used to develop and validate methods (e.g., chiral HPLC) required for the stereoselective synthesis or quality control of related compounds. This scenario capitalizes on Isamfazone's documented stereochemistry, as highlighted in Section 3, making it a valuable, albeit niche, component in an analytical chemistry workflow for chiral pyridazone derivatives.

Application

Selection Property

Validation Focus

Established research program continuity

Identical substance from verified source

Internal reproducibility and data comparability

Anti-inflammatory pathway screening

Defined chemical starting point

Unbiased interpretation of screening results

Chiral analytical method development

Enantiomer-specific reference standard

Chiral purity and enantiomeric separation

• [1] Comparative Toxicogenomics Database (CTD). (n.d.). isamfazone (C003485) Entry. Retrieved from https://pwaqa40.ctdbase.org/detail.go?type=chem&acc=C003485. View Source
• [2] TargetMol. (n.d.). Isamfazone (T25542) Product Information. Retrieved from https://www.targetmol.cn/compound/isamfazone. View Source
• [3] U.S. National Library of Medicine. (2024). isamfazone MeSH Supplementary Concept Data. Retrieved from https://meshb.nlm.nih.gov/record/ui?name=isamfazone. View Source
• [4] U.S. National Library of Medicine. (2024). isamfazone MeSH Supplementary Concept Data. Retrieved from https://meshb.nlm.nih.gov/record/ui?name=isamfazone. View Source